Cas no 23512-47-2 (2,4-Octadienamide,N-(2-methylpropyl)-, (2E,4E)-)

• Product Name: 2,4-Octadienamide,N-(2-methylpropyl)-, (2E,4E)-
• CAS No: 23512-47-2
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 278247
• PubChem ID: 6479668
• Update Time: 2025-04-19

2,4-Octadienamide,N-(2-methylpropyl)-, (2E,4E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Octadienamide,N-(2-methylpropyl)-, (2E,4E)-
• (2E,4E)-N-(2-methylpropyl)octa-2,4-dienamide
• 2,4-Octadienamide, N-isobutyl-, (E,E)- (8CI)
• 2,4-Octadienamide,N-(2-methylpropyl)-, (E,E)-
• N-Isobutyl-trans-2-trans-4-octadienamide
• (2E,4E)-N-isobutylocta-2,4-dienamide
• AI3-21164
• 2,4-Octadienamide, N-(2-methylpropyl)-, (E,E)-
• VZASTVPVPUAAJK-BLHCBFLLSA-N
• 2,4-Octadienamide, N-isobutyl-, (E,E)-
• 2,4-Octadienamide, N-(2-methylpropyl)-, (2E,4E)-
• 23512-47-2
• N-isobutyl-(2e,4e)-octadienamide
• DTXSID00946232
• N-(2-Methylpropyl)octa-2,4-dienimidic acid
• (2E,4Z)-N-(2-methylpropyl)octa-2,4-dienamide

• Inchi： 1S/C12H21NO/c1-4-5-6-7-8-9-12(14)13-10-11(2)3/h6-9,11H,4-5,10H2,1-3H3,(H,13,14)/b7-6+,9-8+
• InChI Key： VZASTVPVPUAAJK-BLHCBFLLSA-N
• SMILES： O=C(/C=C/C=C/CCC)NCC(C)C

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines